Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone

• IUPAC Name: imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H17N5O/c1-19-10-12(9-17-19)14-5-4-8-21(14)16(22)13-11-20-7-3-2-6-15(20)18-13/h2-3,6-7,9-11,14H,4-5,8H2,1H3
• InChI Key: LMYBDCKRZAFSFM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN2C(=O)C3=CN4C=CC=CC4=N3
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone is not well understood. However, it has been suggested that this compound may exert its biological activities by modulating various signaling pathways in the body, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone has been found to possess a wide range of biochemical and physiological effects. This compound has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases such as arthritis and asthma. Additionally, this compound has also been found to possess anti-cancer properties, which make it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the major advantages of Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone is its potential applications in medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. However, one of the major limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research on Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone. One potential direction is to further investigate the mechanism of action of this compound, which could provide valuable insights into its potential applications in medicinal chemistry. Additionally, further research could be done to optimize the synthesis method for this compound, which could potentially improve its yield and purity. Finally, further research could be done to investigate the potential applications of this compound in other areas of research, such as neurology and immunology.

Synthesis Methods

Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone can be synthesized using various methods. One of the most commonly used methods involves the reaction of 2-aminopyridine with 1-methyl-4-(pyrrolidin-1-yl)pyrazole-5-carboxylic acid, followed by cyclization with the help of a suitable reagent. This method has been reported to yield the desired compound in good yields and high purity.

Scientific Research Applications

Imidazo[1,2-a]pyridin-2-yl-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]methanone has been used in various scientific research studies due to its potential applications in medicinal chemistry. This compound has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases such as arthritis and asthma. Additionally, this compound has also been found to possess anti-cancer properties, which make it a potential candidate for the development of new cancer therapies.